N'-{[3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide

• IUPAC Name: N-[(E)-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C23H20N4O2S/c1-18-12-14-19(15-13-18)23-20(17-27(25-23)21-8-4-2-5-9-21)16-24-26-30(28,29)22-10-6-3-7-11-22/h2-17,26H,1H3/b24-16+
• InChI Key: ZSVXXHYMGRQADR-LFVJCYFKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C=NNS(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NN(C=C2/C=N/NS(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

N'-{[3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide is a useful research compound. Its molecular formula is C23H20N4O2S and its molecular weight is 416.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 416.13069707 g/mol and the complexity rating of the compound is 657. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Research has shown that certain derivatives of N'-{[3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide exhibit significant anti-inflammatory and analgesic activities. One study synthesized a series of derivatives and found that one compound, in particular, did not cause tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib, suggesting its potential as a therapeutic agent with fewer side effects (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

Another area of application is in the development of anticancer agents. Studies have synthesized compounds that show promising activities against various cancer cell lines, including hepatocellular carcinoma (HepG2) and human breast adenocarcinoma (MCF-7). For instance, a series of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated potent anti-tumor activities against HepG2 cell lines, highlighting their potential as anticancer agents (Sobhi M. Gomha et al., 2016).

Antimicrobial and Antibacterial Activities

Derivatives of this compound have also been explored for their antimicrobial and antibacterial activities. Synthesis of novel derivatives has yielded compounds with significant activity against various bacterial strains, including Escherichia coli, Monilia albican, and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values of these compounds suggest their effectiveness as potential antibacterial agents against fungi and gram-negative bacteria (Y. Liu et al., 2013).

Molecular Docking and Spectroscopic Investigations

Further research into the molecular structure and reactivity properties of these compounds through spectroscopic investigations, molecular dynamic simulations, and molecular docking studies has provided insights into their stability, reactivity, and potential as inhibitors of specific enzymes or receptors relevant to disease pathways (R. Pillai et al., 2017).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.